Cas no 2229104-75-8 (2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine
• CAS No: 2229104-75-8
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 6353597
• PubChem ID: 165762519
• Update Time: 2025-05-20

2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine
• 2229104-75-8
• EN300-1792719

• Inchi： 1S/C10H18N2/c1-7-5-12-8(2)9(7)10(3,4)6-11/h5,12H,6,11H2,1-4H3
• InChI Key： YLNKADCZFHXZLF-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C1C)C(C)(C)CN

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine

Exploring the Potential of 2-(2,4-Dimethyl-1H-Pyrrol-3-Yl)-2-Methylpropan-1-Amine: A Comprehensive Overview

CAS No 2229104-75-8, commonly referred to as 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This article delves into the latest research findings, chemical characteristics, and potential uses of this compound, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-1-amine is characterized by a pyrrole ring substituted with methyl groups at positions 2 and 4, along with a tertiary amine group attached to the pyrrole nitrogen. This configuration imparts unique electronic properties to the molecule, making it a promising candidate for various applications in drug design and material science.

Recent studies have highlighted the compound's potential as a building block in the synthesis of bioactive molecules. Researchers have explored its role in constructing heterocyclic frameworks that are crucial for developing novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, CAS No 2229104-75-8 has shown promise in material science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for developing high-performance materials with tailored mechanical and thermal properties.

The synthesis of this compound has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Innovations in catalytic methods have further enhanced its scalability for industrial applications.

In conclusion, cas no 758-related compounds like cas no 758-related derivatives continue to be a focal point in scientific research due to their versatility and potential across multiple disciplines. As ongoing studies uncover new applications and mechanisms, this compound is poised to play a pivotal role in advancing both therapeutic development and material innovation.